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Compound of Interest

Compound Name: Direct Yellow 59

Cat. No.: B1581454

Direct Yellow 59: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Direct Yellow 59, also known by its common name Primuline, is a synthetic thiazole-class dye.
Historically significant in the textile and leather industries for its vibrant yellow hue, it also finds
applications in scientific research as a fluorescent stain. This guide provides a detailed
overview of the chemical properties, structure, and synthesis of Direct Yellow 59, tailored for a
technical audience.

Chemical Structure and Properties

Direct Yellow 59 is the sodium salt of the sulfonic acid of a complex mixture of thiazole
derivatives. The primary component is 2-(2-(4-aminophenyl)-6-methylbenzo[d]thiazol-7-yl)-6-
methylbenzo[d]thiazole-7-sulfonic acid.[1] Its chemical structure features a conjugated system
of aromatic rings and thiazole heterocycles, which is responsible for its color and fluorescent
properties.

The synthesis of Direct Yellow 59 is a two-stage process. The first stage involves the high-
temperature reaction of p-toluidine with sulfur to produce a mixture of poly-thiazole compounds
known as Primuline base.[2] The second stage is the sulfonation of the Primuline base to
render the dye water-soluble.[2]
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Chemical and Physical Data

Property Value Reference

sodium;2-[2-(4-
aminophenyl)-1,3-

IUPAC Name ) [1]
benzothiazol-6-yl]-6-methyl-

1,3-benzothiazole-7-sulfonate

Primuline, C.l. 49000, Direct
Synonyms ) [3]
Yellow 7, Carnotine

CAS Number 8064-60-6 [3]
Molecular Formula C21H14N3NaOsSs [3]
Molecular Weight 475.54 g/mol

Appearance Yellowish-brown powder [3]
Melting Point >300 °C

Soluble in water, producing a
Solubility light yellow solution with a light  [2]

blue fluorescence.

UV-Vis Amax 229 nm, 340-355 nm

Synthesis and Experimental Protocols

The synthesis of Direct Yellow 59 is a multi-step process that begins with the formation of a
complex mixture known as Primuline base, which is then sulfonated.

Synthesis of Primuline Base

A general method for the synthesis of the Primuline base involves heating p-toluidine with
sulfur. A representative, though not fully detailed, manufacturing method describes heating p-
toluidine (2 molar equivalents) with sulfur (4.5 atomic ratio) at temperatures ranging from 200 to
280 °C.[2]

Sulfonation of Primuline Base
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The Primuline base is then sulfonated to yield the water-soluble Direct Yellow 59. This is
typically achieved by treating the base with fuming sulfuric acid (oleum).[2] The sulfonation
reaction introduces sulfonic acid groups onto the aromatic rings of the thiazole structures.

Experimental Workflow for Synthesis

Caption: General Synthesis Workflow for Direct Yellow 59.

Structural Information

The core structure of the main component of Direct Yellow 59 consists of two substituted
benzothiazole rings linked together.

Caption: Simplified 2D representation of the main component of Direct Yellow 59.

Analytical Characterization

A comprehensive analysis of Direct Yellow 59 would involve a suite of spectroscopic
techniques to confirm its structure and purity.

e UV-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum in an aqueous solution would be
expected to show strong absorptions in the ultraviolet and visible regions, characteristic of
the extended conjugated system. The absorbance in the visible spectrum is responsible for
its yellow color.

o Fourier-Transform Infrared (FT-IR) Spectroscopy: An FT-IR spectrum would reveal
characteristic peaks for the functional groups present, including N-H stretching from the
primary amine, C=N stretching from the thiazole ring, S-O stretching from the sulfonate
group, and aromatic C-H and C=C stretching.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy would
provide detailed information about the chemical environment of the hydrogen and carbon
atoms in the molecule, allowing for the elucidation of the precise connectivity of the atoms.

e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the components of the dye mixture and could provide structural information through
analysis of fragmentation patterns.
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Logical Workflow for Characterization

Caption: Logical workflow for the analytical characterization of Direct Yellow 59.

Applications in Research

While primarily an industrial dye, Direct Yellow 59 (Primuline) is also utilized in biological
research as a fluorescent stain. Its ability to bind to various cellular components allows for their
visualization under a fluorescence microscope. This application is particularly relevant to
researchers in cell biology and histology.

Safety and Handling

Direct Yellow 59 should be handled with appropriate personal protective equipment, including
gloves, safety glasses, and a lab coat. Inhalation of the powder should be avoided. For detailed
safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581454?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

